Cas no 61713-04-0 (Pentanoic acid, 3-[(3,4-dimethoxyphenyl)methylene]-4-oxo-)

• Product name: Pentanoic acid, 3-[(3,4-dimethoxyphenyl)methylene]-4-oxo-
• CAS No: 61713-04-0
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 468910
• PubChem ID: 71393025

Pentanoic acid, 3-[(3,4-dimethoxyphenyl)methylene]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-[(3,4-dimethoxyphenyl)methylene]-4-oxo-
• 3-[(3,4-dimethoxyphenyl)methylidene]-4-oxopentanoic acid
• DTXSID70814813
• 61713-04-0

• Inchi： InChI=1S/C14H16O5/c1-9(15)11(8-14(16)17)6-10-4-5-12(18-2)13(7-10)19-3/h4-7H,8H2,1-3H3,(H,16,17)
• InChI Key： BCDDRLZZZOVNKB-UHFFFAOYSA-N
• SMILES： CC(=O)C(=CC1=CC(=C(C=C1)OC)OC)CC(=O)O

Computed Properties

• Exact Mass: 264.09978
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 72.83